Cas no 1261746-86-4 (Ethyl 4-bromo-2-methylquinoline-6-carboxylate)

• Product Name: Ethyl 4-bromo-2-methylquinoline-6-carboxylate
• CAS No: 1261746-86-4
• MF: C₁₃H₁₂BrNO₂
• MW: 294.143882751465
• CID: 5060228
• Update Time: 2025-06-11

Ethyl 4-bromo-2-methylquinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-methylquinoline-6-carboxylate
• 4-Bromo-2-methyl-quinoline-6-carboxylic acid ethyl ester

• Inchi： 1S/C13H12BrNO2/c1-3-17-13(16)9-4-5-12-10(7-9)11(14)6-8(2)15-12/h4-7H,3H2,1-2H3
• InChI Key： NQUSUGWUIJSQKA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)N=C2C=CC(C(=O)OCC)=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: 3.5
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines

Additional information on Ethyl 4-bromo-2-methylquinoline-6-carboxylate

Comprehensive Overview of Ethyl 4-bromo-2-methylquinoline-6-carboxylate (CAS No. 1261746-86-4)

Ethyl 4-bromo-2-methylquinoline-6-carboxylate (CAS No. 1261746-86-4) is a high-value quinoline derivative widely utilized in pharmaceutical research, material science, and organic synthesis. Its unique molecular structure, featuring a bromine substituent and ester functional group, makes it a versatile intermediate for constructing complex heterocyclic compounds. Recent trends in AI-driven drug discovery and green chemistry have amplified interest in this compound, as researchers explore its potential in catalysis and bioactive molecule design.

The compound’s CAS number 1261746-86-4 is frequently searched in chemical databases and patent literature, reflecting its growing relevance in medicinal chemistry. Users often inquire about its synthesis methods, solubility profiles, and applications in LED materials, aligning with the surge in demand for organic electronics. Notably, its ethyl ester moiety enhances stability, making it preferable for cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig transformations.

In the context of sustainable chemistry, Ethyl 4-bromo-2-methylquinoline-6-carboxylate has gained attention for its role in atom-efficient protocols. Laboratories prioritize low-waste synthesis and recyclable catalysts, where this compound serves as a key building block. Discussions on platforms like ResearchGate highlight its utility in photocatalysis and metal-organic frameworks (MOFs), addressing the intersection of molecular engineering and renewable energy solutions.

From a pharmaceutical perspective, the 4-bromo-2-methylquinoline scaffold is pivotal for designing kinase inhibitors and antimicrobial agents. Researchers leverage its halogenated aromatic system to modulate drug-receptor interactions, a topic trending in computational chemistry forums. The carboxylate ester group further allows prodrug strategies, answering frequent queries about bioavailability enhancement in drug formulation.

Analytical data for CAS 1261746-86-4 often includes HPLC purity, NMR spectra, and melting point specifications, critical for quality control in industrial batches. The compound’s UV absorption properties also make it relevant for fluorescence labeling studies, a hot topic in bioconjugation and diagnostic imaging research.

Emerging applications in agrochemicals and functional materials further diversify its market demand. For instance, its incorporation into liquid crystal displays (LCDs) aligns with the global push for energy-efficient technologies. This multifaceted utility ensures that Ethyl 4-bromo-2-methylquinoline-6-carboxylate remains a highly cited compound in both academic and industrial settings.